molecular formula C9H21N B8628336 2-Methyl-4-aminooctane

2-Methyl-4-aminooctane

Cat. No.: B8628336
M. Wt: 143.27 g/mol
InChI Key: NNHPQZVYKCAOCM-UHFFFAOYSA-N
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Description

2-Methyl-4-aminooctane is a useful research compound. Its molecular formula is C9H21N and its molecular weight is 143.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H21N

Molecular Weight

143.27 g/mol

IUPAC Name

2-methyloctan-4-amine

InChI

InChI=1S/C9H21N/c1-4-5-6-9(10)7-8(2)3/h8-9H,4-7,10H2,1-3H3

InChI Key

NNHPQZVYKCAOCM-UHFFFAOYSA-N

Canonical SMILES

CCCCC(CC(C)C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-methyloctan-4-one (6.3 g, 44 mmol), sodium cyanoborohydride (3.0 g, 48 mmol), ammonium acetate (33.9 g, 0.44 mol) and 3Å molecular sieves in dry methanol (50 ml) was stirred overnight at room temperature under argon. The solvent was removed under reduced pressure and the residue taken up in chloroform (100 ml), filtered through a pad of celite and concentrated to give 2-methyl-4-aminooctane (1.6 g, 25%) as a yellow oil.
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6.3 g
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3 g
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33.9 g
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50 mL
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